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Compound of Interest

Compound Name: 1,4-Dimethylcyclohexanol

Cat. No.: B1605839 Get Quote

Technical Guide: 1,4-Dimethylcyclohexanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Dimethylcyclohexanol,
including its chemical identity, physicochemical properties, and representative experimental

protocols for its synthesis and analysis.

Chemical Identity and Synonyms
CAS Number: 5402-28-8[1]

Synonyms:[1]

1,4-dimetilciclohexanol

1,4-Dimethyl-1-cyclohexanol

Cyclohexanol, 1,4-dimethyl-

NSC 5100
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The quantitative data for 1,4-Dimethylcyclohexanol and its isomers are summarized in the

tables below. Data for the specific 1,4-isomer is supplemented with data from closely related

isomers where direct information is limited.

Table 1: General and Physical Properties

Property Value Reference

Molecular Formula C₈H₁₆O

Molecular Weight 128.21 g/mol

Boiling Point
186.0 °C (estimated for 4,4-

isomer)
[2][3]

Melting Point 28 °C (for 4,4-isomer) [3]

Density 0.922 g/mL (for 4,4-isomer) [4]

Refractive Index 1.461 (for 4,4-isomer) [4]

Solubility in Water 11 g/L at 25 °C

Table 2: Computed and Spectroscopic Data
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Property Value/Description Reference

XLogP3-AA 1.8

Topological Polar Surface Area 20.2 Å²

¹H NMR
Spectra available for isomers

like 3,4-dimethylcyclohexanol.
[5]

¹³C NMR
Spectra available for

dimethylcyclohexanol isomers.
[6]

Mass Spectrum (GC-MS)

Available for various

dimethylcyclohexanol isomers,

showing characteristic

fragmentation patterns.

[6][7]

IR Spectrum

Vapor phase and liquid film IR

spectra are available for

isomers.

[6]

Experimental Protocols
Synthesis of 1,4-Dimethylcyclohexanol via Grignard
Reaction
A common and effective method for the synthesis of 1,4-Dimethylcyclohexanol is the

Grignard reaction, which involves the nucleophilic addition of a methyl group to the carbonyl

carbon of 4-methylcyclohexanone. The Grignard reagent, methylmagnesium bromide, is

typically used for this purpose.

Reaction Scheme:

Materials:

4-Methylcyclohexanone

Methylmagnesium bromide (e.g., 3.0 M solution in diethyl ether)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions (three-necked round-bottom

flask, dropping funnel, condenser with drying tube, nitrogen inlet)

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask is assembled with a magnetic stirrer,

a dropping funnel, a reflux condenser fitted with a drying tube, and a nitrogen inlet. The

system is flushed with dry nitrogen to ensure an inert atmosphere.

Reactant Addition: 4-Methylcyclohexanone (1.0 equivalent) is dissolved in anhydrous diethyl

ether and added to the reaction flask.

Grignard Addition: The flask is cooled to 0 °C in an ice bath. The methylmagnesium bromide

solution (1.2 equivalents) is added dropwise from the dropping funnel over a period of 30

minutes, ensuring the internal temperature is maintained below 5 °C.

Reaction: Once the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for 2-4 hours. The reaction progress can be monitored by Thin Layer

Chromatography (TLC) to confirm the consumption of the starting ketone.

Quenching: The reaction mixture is cooled back to 0 °C, and saturated aqueous ammonium

chloride solution is added slowly to quench the excess Grignard reagent and the magnesium

alkoxide intermediate.

Extraction: The mixture is transferred to a separatory funnel. The aqueous layer is separated

and the organic layer is washed sequentially with water and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel (e.g.,

using a hexane/ethyl acetate gradient) or by distillation to yield pure 1,4-
Dimethylcyclohexanol.
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Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation, identification, and quantification of volatile

and semi-volatile organic compounds like 1,4-Dimethylcyclohexanol.

Instrumentation:

Gas Chromatograph (GC) equipped with a mass selective detector (MSD)

Capillary column suitable for alcohol analysis (e.g., DB-5MS or equivalent)

Procedure:

Sample Preparation: A dilute solution of the 1,4-Dimethylcyclohexanol sample is prepared

in a suitable solvent such as dichloromethane or ethyl acetate.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC inlet,

which is heated to ensure rapid volatilization of the sample.

Separation: The vaporized sample is carried by an inert carrier gas (e.g., helium) through the

capillary column. The temperature of the column is programmed to increase over time, which

allows for the separation of different components of the sample based on their boiling points

and interactions with the stationary phase of the column.

Detection and Analysis: As the separated components exit the column, they enter the mass

spectrometer. The molecules are ionized (typically by electron ionization), and the resulting

fragments are separated based on their mass-to-charge ratio. The resulting mass spectrum

provides a molecular fingerprint that can be used to identify the compound by comparison

with a spectral library. The retention time from the gas chromatogram and the mass

spectrum together provide a high degree of confidence in the identification of 1,4-
Dimethylcyclohexanol.

Visualizations
The following diagrams illustrate the synthesis and analytical workflows for 1,4-
Dimethylcyclohexanol.
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Reaction Setup Grignard Reaction Workup & Purification

Assemble dry glassware under N2 Add 4-Methylcyclohexanone
in anhydrous ether Cool to 0 °C Add CH3MgBr dropwise Stir at room temperature Quench with aq. NH4Cl Extract with ether Dry organic layer Concentrate Purify (Chromatography/Distillation) Pure 1,4-Dimethylcyclohexanol

Click to download full resolution via product page

Caption: Synthesis workflow for 1,4-Dimethylcyclohexanol via Grignard reaction.
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GC-MS Analysis

1,4-Dimethylcyclohexanol Sample

Prepare dilute solution
in volatile solvent

Inject into GC-MS

Separation in GC Column

Ionization in MS

Mass Analysis & Detection

Data Acquisition
(Retention Time & Mass Spectrum)

Data Analysis
(Library Comparison & Quantification)

Identification & Purity

Click to download full resolution via product page

Caption: General analytical workflow for 1,4-Dimethylcyclohexanol using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. guidechem.com [guidechem.com]

2. 4,4-dimethyl cyclohexanol, 932-01-4 [thegoodscentscompany.com]

3. 4,4-Dimethylcyclohexanol | CAS#:932-01-4 | Chemsrc [chemsrc.com]

4. 4,4-dimethylcyclohexanol [stenutz.eu]

5. 3,4-DIMETHYLCYCLOHEXANOL(5715-23-1) 1H NMR spectrum [chemicalbook.com]

6. Dimethylcyclohexanol | C8H16O | CID 164822 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Cyclohexanol, 2,4-dimethyl- [webbook.nist.gov]

To cite this document: BenchChem. [1,4-Dimethylcyclohexanol CAS number and synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605839#1-4-dimethylcyclohexanol-cas-number-
and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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